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Compound of Interest

Compound Name: Formic anhydride

Cat. No.: B048480

An In-depth Technical Guide to the Physical Properties of Formic Anhydride

Introduction

Formic anhydride, also known as methanoic anhydride, is the simplest acyclic carboxylic
anhydride with the chemical formula C2H20s.[1][2][3] It is the anhydride of formic acid.[1] This
highly reactive and unstable compound serves as a potent formylating agent in organic
synthesis, enabling the introduction of a formyl group (-CHO) to various nucleophiles.[4] Its
utility is particularly noted in the synthesis of formate esters and formamides, as well as in
peptide synthesis for the formylation of the N-terminus.[4] Due to its inherent instability at room
temperature, formic anhydride is not commercially available and must be synthesized in situ
for immediate use.[1] This guide provides a comprehensive overview of its physical properties,
experimental protocols for its synthesis, and key chemical reactions.

Physical and Chemical Properties

Formic anhydride is a colorless liquid with a pungent odor.[4] It is a planar molecule in the gas
phase.[1] A summary of its key physical and chemical properties is presented in the table
below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b048480?utm_src=pdf-interest
https://www.benchchem.com/product/b048480?utm_src=pdf-body
https://www.benchchem.com/product/b048480?utm_src=pdf-body
https://en.wikipedia.org/wiki/Formic_anhydride
https://www.smolecule.com/products/s635280
https://pubchem.ncbi.nlm.nih.gov/compound/Formic-anhydride
https://en.wikipedia.org/wiki/Formic_anhydride
https://www.benchchem.com/product/b048480
https://www.benchchem.com/product/b048480
https://www.benchchem.com/product/b048480?utm_src=pdf-body
https://en.wikipedia.org/wiki/Formic_anhydride
https://www.benchchem.com/product/b048480?utm_src=pdf-body
https://www.benchchem.com/product/b048480
https://en.wikipedia.org/wiki/Formic_anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

IUPAC Name formyl formate [21[3114]
Methanoic anhydride,

Other Names [1]
Formyloxymethanone

CAS Number 1558-67-4 [11[2][4]

Chemical Formula C2H20s3 [1112][5]

Molecular Weight 74.035 g-mol-t [1][5]

Appearance Colorless gas/liquid [1114]

N _ 24 °C at 20 mmHg 91.833 °C

Boiling Point [1][6]
at 760 mmHg

Density 1.184 g/cm3 [6]

Melting Point Not available [6]

Solubility Soluble in diethyl ether [1]

Flash Point 29.31°C [6]

Experimental Protocols: Synthesis of Formic

Anhydride

Formic anhydride's instability necessitates its fresh preparation for use.[1] Several laboratory-

scale synthetic methods have been reported.

Synthesis from Formic Acid and
Dicyclohexylcarbodiimide (DCC)

One common method involves the reaction of formic acid with N,N'-dicyclohexylcarbodiimide

(DCC) in an ether solvent at low temperatures.[1] The DCC acts as a dehydrating agent,

coupling two molecules of formic acid to form the anhydride.

Protocol:
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 Dissolve formic acid in anhydrous diethyl ether in a reaction vessel.
e Cool the solution to -10 °C using an appropriate cooling bath.

o Slowly add a solution of N,N'-dicyclohexylcarbodiimide in diethyl ether to the cooled formic

acid solution while stirring.
e Maintain the reaction temperature at -10 °C throughout the addition.

 After the addition is complete, the byproduct, dicyclohexylurea (DCU), precipitates out of the
solution as a white solid.

e The ethereal solution of formic anhydride can be used directly for subsequent reactions
after filtering off the DCU precipitate at low temperature.[4]

Reactants Products

Process
DCC in Ether Dicyclohexylurea (precipitate)

| )

Formic Acid (Formic Anhydride (in ether solution))

Click to download full resolution via product page

Synthesis of formic anhydride using DCC.

Synthesis from Formyl Fluoride and Sodium Formate

Another reported synthesis involves the reaction of formyl fluoride with an excess of sodium
formate.[1]

Protocol:
e Suspend excess sodium formate in anhydrous diethyl ether in a reaction vessel.

e Add a catalytic amount of formic acid to the suspension.
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e Cool the mixture to -78 °C.
e Introduce formyl fluoride to the cooled mixture.

e The reaction yields formic anhydride in the ether solution.[1]

Synthesis via Disproportionation of Acetic Formic
Anhydride

Formic anhydride can also be generated through the thermal disproportionation of acetic
formic anhydride.[1][7] Acetic formic anhydride itself is more stable than formic anhydride
and can be prepared by reacting formic acid with acetic anhydride or sodium formate with
acetyl chloride.[8][9] Upon standing, acetic formic anhydride can disproportionate into the
more stable acetic anhydride and the desired formic anhydride.[7]

Chemical Reactivity and Stability

Formic anhydride is a highly reactive molecule, primarily used as a formylating agent.[4] Its
most notable characteristic is its thermal instability.

Decomposition

Above room temperature, formic anhydride readily decomposes into formic acid and carbon
monoxide via a decarbonylation reaction.[1] This decomposition can be catalyzed by the
presence of formic acid.[1] Due to this instability, it must be used promptly after its preparation.

[1]
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Thermal decomposition of formic anhydride.

Hydrolysis
In the presence of water, formic anhydride undergoes hydrolysis to yield two equivalents of
formic acid.[4] This reaction underscores the need for anhydrous conditions during its synthesis

and use.[9]

Formic Anhydride
(C2H2053)
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Hydrolysis of formic anhydride.

Formylation Reactions

The primary application of formic anhydride is in formylation reactions.[4] It readily reacts with
nucleophiles such as alcohols and amines to produce formate esters and formamides,
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respectively.[4] These reactions are crucial in various synthetic pathways, including the
modification of biomolecules like peptides.[4]

Conclusion

Formic anhydride is a fundamental yet challenging reagent in organic chemistry. Its high
reactivity as a formylating agent is contrasted by its significant thermal instability, which
necessitates in situ preparation and immediate use under controlled, low-temperature, and
anhydrous conditions. The data and protocols summarized in this guide provide a technical
foundation for researchers, scientists, and drug development professionals working with this
unique chemical entity. A thorough understanding of its physical properties and chemical
behavior is paramount for its safe and effective application in synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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